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Compound of Interest

Compound Name: 4-Bromo-3-(trifluoromethyl)aniline

Cat. No.: B1346880 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 4-Bromo-3-
(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and standardized protocols for the

safe handling, storage, and emergency management of 4-Bromo-3-(trifluoromethyl)aniline
(CAS No: 393-36-2). Adherence to these guidelines is critical to ensure personnel safety and

maintain experimental integrity. This document is intended for use by trained professionals in a

laboratory or drug development setting.

Chemical Identification and Physical Properties
4-Bromo-3-(trifluoromethyl)aniline is a substituted aniline compound used as a reagent and

intermediate in organic synthesis.[1][2] Its physical and chemical properties are summarized

below.
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Property Value Source(s)

CAS Number 393-36-2 [2][3]

Molecular Formula C₇H₅BrF₃N [2][4]

Molecular Weight 240.02 g/mol [2][3]

Appearance
White to slightly yellow or

brown crystalline solid.
[4][5]

Melting Point 47-49 °C (lit.) [1][3]

Boiling Point 81-84 °C at 0.5 mmHg (lit.) [1][3]

Density 1.697 g/cm³ at 20 °C [4]

Flash Point 113 °C (235.4 °F) - closed cup [3][6]

Water Solubility 0.811 - 0.923 g/L at 30 °C [4]

log Pow 2.7 at 30 °C [4]

Hazard Identification and Classification
This compound is classified as hazardous. The signal word is "Danger".[3][6] It is toxic if

swallowed and may cause damage to organs through prolonged or repeated exposure.[3][6] It

also causes skin and serious eye irritation and may cause an allergic skin reaction.[3][6]

Furthermore, it is toxic to aquatic life with long-lasting effects.[3][6]
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Hazard Statement
Code

Description Classification Source(s)

H301 Toxic if swallowed Acute Toxicity 3 (Oral) [3][6]

H315 Causes skin irritation Skin Irritation 2 [3][6]

H317
May cause an allergic

skin reaction
Skin Sensitization 1B [3][6]

H319
Causes serious eye

irritation
Eye Irritation 2 [3][6]

H373

May cause damage to

organs through

prolonged or repeated

exposure

STOT RE 2 [3][6]

H411

Toxic to aquatic life

with long lasting

effects

Aquatic Chronic 2 [3][6]

Handling Procedures and Protocols
Safe handling requires a combination of engineering controls, appropriate personal protective

equipment, and adherence to established protocols.

Engineering Controls
All work with 4-Bromo-3-(trifluoromethyl)aniline must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[7][8] An eyewash station and safety

shower must be readily accessible in the immediate work area.[9][10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Specification Rationale Source(s)

Eye/Face Protection

Chemical splash

goggles or safety

glasses with side

shields. A face shield

may be required for

splash hazards.

Protects eyes from

dust, particles, and

splashes.

[3][11][12]

Skin Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene). A flame-

resistant lab coat must

be worn over personal

clothing that covers

the legs.

Prevents skin contact

and absorption.

Anilines and

halogenated

compounds can be

absorbed through the

skin.

[3][11][12]

Respiratory Protection

A NIOSH-approved

N95 dust mask or

higher-level respirator

should be used when

handling the solid,

especially if dust can

be generated.

Prevents inhalation of

airborne dust or

aerosols, a primary

route of exposure for

aromatic amines.

[3][11][13]

Experimental Protocol: Standard Handling
This protocol outlines the mandatory steps for safely handling the compound during routine

laboratory procedures.

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available, inspected, and in good condition.

Verify that the chemical fume hood has a current certification and is operational.

Ensure a spill kit appropriate for halogenated organic compounds is readily accessible.[12]
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Execution:

Don all required PPE before entering the designated work area.

Perform all manipulations, including weighing and transfers, within the chemical fume

hood.

Avoid the formation of dust and aerosols.[14]

Keep containers tightly closed when not in use.[11]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Dispose of contaminated disposable items (e.g., gloves, weighing paper) in a sealed,

labeled hazardous waste container.[12]

Wash hands and any exposed skin thoroughly with soap and water after handling the

compound and before leaving the work area.[11]
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

Conduct Risk Assessment

Verify Fume Hood & Emergency Equipment

Assemble & Inspect PPE

Don all PPE

Weigh & Transfer Compound

Perform Experiment

Decontaminate Work Area & Equipment

Segregate & Dispose of Waste

Doff PPE & Wash Hands
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Incompatible Materials

4-Bromo-3-(trifluoromethyl)aniline

Strong Oxidizing Agents
 AVOID CONTACT 

Strong Acids AVOID CONTACT 

Certain Metals

 AVOID CONTACT 

Spill Response Personnel Exposure

Incident Occurs
(Spill or Exposure)

Evacuate Area

 Spill 

Remove from Source

 Exposure 

Don Full PPE

Contain & Clean Spill

Dispose of Waste

Administer First Aid
(See Protocol 5.1)

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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